1-(3-Amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone

• IUPAC Name: 1-(3-amino-2-hydroxy-5-phenylmethoxyphenyl)ethanone
• InChI: InChI=1S/C15H15NO3/c1-10(17)13-7-12(8-14(16)15(13)18)19-9-11-5-3-2-4-6-11/h2-8,18H,9,16H2,1H3
• InChI Key: VHNDAASEYRABBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC(=C1)OCC2=CC=CC=C2)N)O
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID10610518
• Molecular Weight: 257.28 g/mol
• CAS RN: 861841-90-9

Description

1-(3-Amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone is an organic compound with the chemical formula C15H15NO3. It is also known as 3-Amino-5-(benzyloxy)-2-hydroxyacetophenone, and it is a derivative of acetophenone. This compound has been the subject of various studies due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(3-Amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, and their inhibition by this compound may contribute to its anti-inflammatory activity.
Biochemical and Physiological Effects:
1-(3-Amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, in vitro and in vivo. This compound has also been reported to exhibit antioxidant activity, which may contribute to its potential use in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-Amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone in lab experiments is its potential to exhibit various biological activities. This compound has been reported to exhibit anti-inflammatory, antioxidant, and anticancer properties, which make it a potential candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of 1-(3-Amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone. One of the potential directions is the investigation of its potential use as a drug delivery system. This compound has been reported to exhibit the ability to encapsulate various drugs, which may enhance their bioavailability and efficacy. Another potential direction is the investigation of its potential use in the treatment of oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease. This compound has been reported to exhibit antioxidant activity, which may contribute to its potential therapeutic effects.

Scientific Research Applications

1-(3-Amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone has been extensively studied for its potential applications in scientific research. It has been reported to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its potential use as a drug delivery system.

Synthesis routes and methods

Procedure details

69.5 g (242 mmol) 1-(5-benzyloxy-2-hydroxy-3-nitrophenyl)-ethanone are dissolved in 1.4 L methanol and hydrogenated in the presence of 14 g rhodium on charcoal (10%) as catalyst at 3 bar and ambient temperature. Then the catalyst is filtered off and the filtrate is evaporated down. The residue is reacted further without additional purification. Yield: 60.0 g (96%), Rf value=0.45 (dichloromethane on silica gel).